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Compound of Interest

Compound Name: Fmoc-D-His(Fmoc)-OH

Cat. No.: B613502 Get Quote

Essential Safety and Handling Guide for Fmoc-D-
His(Fmoc)-OH
Disclaimer: No specific Safety Data Sheet (SDS) for Fmoc-D-His(Fmoc)-OH (CAS No.

200926-18-7) was found. The following guidance is based on the safety information for the

closely related compound Nα,Nτ-bis(9-fluorenylmethoxycarbonyl)-L-histidine (Fmoc-His(Fmoc)-

OH) and general practices for handling Fmoc-protected amino acids. Researchers should

always consult their institution's specific safety protocols and perform a risk assessment before

handling any chemical.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Fmoc-D-His(Fmoc)-OH.

Adherence to these protocols is critical for ensuring a safe laboratory environment and

maintaining the integrity of your research.

Immediate Safety and First Aid
Fmoc-protected amino acids are chemical reagents that require careful handling. Based on

analogous compounds, Fmoc-D-His(Fmoc)-OH may cause skin, eye, and respiratory irritation.

In case of exposure, follow these first aid measures immediately:
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek immediate

medical attention.[1]

Skin Contact
Remove contaminated clothing and wash the

affected area thoroughly with soap and water.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, removing contact

lenses if present. Seek prompt medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure. The

following PPE is recommended when handling Fmoc-D-His(Fmoc)-OH:

PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area,

such as a chemical fume hood

Minimizes the inhalation of

dust particles.
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Proper handling procedures are essential to prevent contamination and ensure safety.

Engineering Controls:

Fume Hood: All weighing and handling of the solid compound should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

Step-by-Step Handling Procedure:

Preparation: Ensure all necessary PPE is worn correctly. Prepare the workspace by clearing

it of unnecessary items.

Weighing: Carefully weigh the desired amount of Fmoc-D-His(Fmoc)-OH powder in a

chemical fume hood.

Dissolution: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

Post-Handling: After use, decontaminate the work area. Wash hands thoroughly with soap

and water.

Disposal Plan
All waste generated from handling Fmoc-D-His(Fmoc)-OH must be treated as hazardous

chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Unused or contaminated solid Fmoc-D-

His(Fmoc)-OH and contaminated consumables

(e.g., weigh boats, gloves) should be collected

in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Solutions containing Fmoc-D-His(Fmoc)-OH

and other reagents from the synthesis process

must be collected in a separate, labeled

hazardous liquid waste container.

Spill Cleanup

In the event of a spill, evacuate the area and

alert personnel. Wear appropriate PPE. For

solid spills, carefully sweep or scoop the

material into a designated waste container,

avoiding dust generation. For liquid spills,

absorb with an inert material. Decontaminate

the spill area. All cleanup materials should be

disposed of as hazardous waste.[1]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Fmoc-D-His(Fmoc)-OH," and any other institutional requirements.

Final Disposal: Dispose of all waste in accordance with federal, state, and local environmental

regulations through a licensed professional waste disposal service. Do not dispose of down the

drain or with general laboratory trash.[1]

Experimental Workflow
The following diagram outlines the standard workflow for safely handling Fmoc-D-His(Fmoc)-
OH in a laboratory setting.
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Caption: Workflow for handling Fmoc-D-His(Fmoc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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